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Introduction

Proteolysis-targeting chimeras (PROTACS) are a revolutionary class of therapeutic molecules
that leverage the cell's own protein disposal machinery, the Ubiquitin-Proteasome System
(UPS), to selectively eliminate disease-causing proteins.[1][2] These heterobifunctional
molecules consist of two distinct ligands connected by a flexible linker: one binds to a target
protein of interest (POI), and the other recruits an E3 ubiquitin ligase.[3][4]

One of the most frequently utilized E3 ligases in PROTAC design is the von Hippel-Lindau
(VHL) protein, which is the substrate recognition component of the CRL2"VHL” complex.[1][5]
[6] The fundamental mechanism of a VHL-recruiting PROTAC involves inducing the formation
of a key intermediate "ternary complex™" comprising the POI, the PROTAC, and the VHL E3
ligase.[7][8][9] This proximity-induced event facilitates the transfer of ubiquitin from an E2-
conjugating enzyme to the POI. The resulting polyubiquitinated POI is then recognized and
degraded by the 26S proteasome, effectively removing it from the cell.[1]

The formation, stability, and kinetics of this ternary complex are critical determinants of a
PROTAC's degradation efficiency and selectivity.[8] Therefore, robust and quantitative assays
to characterize the ternary complex are indispensable for the rational design and optimization
of effective PROTAC degraders. This application note provides an overview of common assays
and detailed protocols for characterizing VHL-recruiting PROTACS.
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Caption: PROTACSs form a ternary complex with the target protein and VHL E3 ligase, leading
to ubiquitination and proteasomal degradation of the target.

Overview of Assay Technologies

A variety of biophysical and cell-based methods are available to measure and characterize
PROTAC-induced ternary complex formation. The choice of assay depends on the specific
question being addressed, such as determining binding affinities, kinetics, thermodynamics, or
confirming complex formation in a physiological context.[10]

Biophysical (In Vitro) Assays: These assays utilize purified proteins to provide quantitative data
on the molecular interactions underpinning ternary complex formation.

o Surface Plasmon Resonance (SPR): A label-free technique that provides real-time kinetic
data (k_on, k_off) and affinity (K_D) for both binary and ternary interactions.[9][11][12][13]

 |sothermal Titration Calorimetry (ITC): Considered the gold standard for measuring the
thermodynamics of binding, providing information on binding affinity (K_D), enthalpy (AH),
and stoichiometry (n), which is crucial for determining cooperativity.[10][14][15]

o Bio-Layer Interferometry (BLI): Similar to SPR, BLI measures real-time binding but is often
higher throughput, though it may have sensitivity limitations for small molecule interactions.
[15][16]
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o AlphaLISA®/HTRF®: These are proximity-based immunoassays that generate a signal when
two tagged proteins are brought close together by the PROTAC, suitable for high-throughput
screening.[8][17][18]

» Fluorescence Polarization (FP): An economical and rapid assay used to measure binary and
ternary binding affinities in solution.[10][14]

Cell-Based (In Cellulo) Assays: These methods measure ternary complex formation within a
live-cell environment, providing more physiologically relevant data.

o NanoBRET™ Assay: A proximity-based assay that measures bioluminescence resonance
energy transfer between a NanoLuciferase-tagged protein and a fluorescently-labeled
partner when brought together by a PROTAC in live cells.[7][19][20][21]

o Cellular Thermal Shift Assay (CETSA): This method assesses target engagement by
measuring changes in protein thermal stability upon ligand binding.[22][23] Ternary complex
formation can further stabilize the target protein, leading to a detectable thermal shift.[10]
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SPR Experimental Workflow

Preparation
1. Prepare Proteins & PROTAC
(VHL Complex, POI, PROTAC)

;

2. Prepare Running Buffer
(e.g., HEPES, NaCl, TCEP, Surfactant)

Expefiment
3. Immobilize Biotinylated VHL
on Streptavidin (SA) Chip

;

4. Binary Analysis:
Inject serial dilutions of PROTAC over VHL

,

5. Ternary Analysis:
Inject PROTAC + saturating [POI]
over VHL

Data Analysis

6. Fit Sensorgrams to Binding Model
(e.g., 1:1 Langmuir)

/O

7. Determine Binary K_D 8. Determine Ternary K_D
(PROTAC binding to VHL) (PROTAC:POI binding to VHL)

N,

9. Calculate Cooperativity (o)
o =K_D_binary / K_D_ternary

y

Final Kinetic & Affinity
Parameters
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NanoBRET™ Experimental Workflow

Cell Line Preparation

1. Engineer Cell Line:

- CRISPR HiBiT-tagging of endogenous POI

- Stable LgBIT expression

:

2. Transfect with HaloTag®-VHL
expression vector

Assay Execution
3. Plate cells in a white,
96-well assay plate

:

4. Add HaloTag® Ligand (fluorophore)
and Nano-Glo® Substrate

:

5. Add serial dilutions of PROTAC
to appropriate wells

Measurement & Analysis

6. Read Luminescence (Donor, 460 nm)
& Fluorescence (Acceptor, 610 nm)

:

7. Calculate NanoBRET™ Ratio
(Acceptor Emission / Donor Emission)

;

8. Plot BRET ratio vs. [PROTAC]
and fit to dose-response curve

y
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their
use as inhibitors and PROTAC degraders - PMC [pmc.ncbi.nlm.nih.gov]

e 2. portlandpress.com [portlandpress.com]

o 3. Rationalizing PROTAC-mediated Ternary Complex Formation using Rosetta - PMC
[pmc.ncbi.nlm.nih.gov]

o 4. researchgate.net [researchgate.net]
» 5. tandfonline.com [tandfonline.com]

» 6. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their
use as inhibitors and PROTAC degraders - Chemical Society Reviews (RSC Publishing)
[pubs.rsc.org]

¢ 7. Kinetic Detection of E3:PROTAC:Target Ternary Complexes Using NanoBRET Technology
in Live Cells - PubMed [pubmed.ncbi.nim.nih.gov]

o 8. ptc.bocsci.com [ptc.bocsci.com]

e 9. SPR-Measured Dissociation Kinetics of PROTAC Ternary Complexes Influence Target
Degradation Rate - PMC [pmc.ncbi.nlm.nih.gov]

e 10. Assays and technologies for developing proteolysis targeting chimera degraders - PMC
[pmc.ncbi.nlm.nih.gov]

e 11. aragen.com [aragen.com]

e 12. biorxiv.org [biorxiv.org]

e 13. charnwooddiscovery.com [charnwooddiscovery.com]
e 14 tandfonline.com [tandfonline.com]

e 15. The Development and Application of Biophysical Assays for Evaluating Ternary Complex
Formation Induced by Proteolysis Targeting Chimeras (PROTACS) [jove.com]

e 16. The Development and Application of Biophysical Assays for Evaluating Ternary Complex
Formation Induced by Proteolysis Targeting Chimeras (PROTACS) - PubMed

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15541869?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC9528729/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9528729/
https://portlandpress.com/essaysbiochem/article/61/5/505/78269/Molecular-recognition-of-ternary-complexes-a-new
https://pmc.ncbi.nlm.nih.gov/articles/PMC8866032/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8866032/
https://www.researchgate.net/figure/Development-of-PROTAC-based-on-VHL-as-E3-ubiquitin-ligase-A-Under-normal-physiological_fig6_335157892
https://www.tandfonline.com/doi/full/10.1080/13543776.2024.2446232
https://pubs.rsc.org/en/content/articlelanding/2022/cs/d2cs00387b
https://pubs.rsc.org/en/content/articlelanding/2022/cs/d2cs00387b
https://pubs.rsc.org/en/content/articlelanding/2022/cs/d2cs00387b
https://pubmed.ncbi.nlm.nih.gov/34432243/
https://pubmed.ncbi.nlm.nih.gov/34432243/
https://ptc.bocsci.com/services/protac-ternary-complex-assay.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6423499/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6423499/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7333641/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7333641/
https://www.aragen.com/wp-content/uploads/2025/04/Leveraging-Surface-Plasmon-Resonance-for-Characterizing-Ternary-Complexes.pdf
https://www.biorxiv.org/content/10.1101/451948v1
https://www.charnwooddiscovery.com/case-studies/measuring-protac-ternary-complex-formation-by-spr/
https://www.tandfonline.com/doi/full/10.4155/fmc-2020-0073
https://www.jove.com/t/65718/the-development-application-biophysical-assays-for-evaluating-ternary
https://www.jove.com/t/65718/the-development-application-biophysical-assays-for-evaluating-ternary
https://pubmed.ncbi.nlm.nih.gov/38284532/
https://pubmed.ncbi.nlm.nih.gov/38284532/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15541869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

[pubmed.ncbi.nim.nih.gov]
e 17. revvity.com [revvity.com]
e 18. resources.revvity.com [resources.revvity.com]
e 19. researchgate.net [researchgate.net]

e 20. Kinetic Detection of E3:PROTAC:Target Ternary Complexes Using NanoBRET
Technology in Live Cells | Springer Nature Experiments [experiments.springernature.com]

e 21. bmglabtech.com [bmglabtech.com]

o 22. Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement - PMC
[pmc.ncbi.nlm.nih.gov]

o 23. Acellular thermal shift assay for detecting amino acid sites involved in drug target
engagement - PMC [pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Application Note: Ternary Complex Formation Assays
for VHL-Recruiting PROTACS]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15541869#ternary-complex-formation-assay-
protocol-for-vhl-recruiting-protacs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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